![molecular formula C6H5ClN4 B1506097 7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine CAS No. 1159811-34-3](/img/structure/B1506097.png)
7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine
Description
“7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine” is a chemical compound that has been studied for its potential applications in various fields . It is a derivative of the [1,2,4]triazolo[1,5-c]pyrimidine class of compounds .
Synthesis Analysis
The synthesis of “7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine” involves several steps. In one study, a series of [1,2,4]triazolo[1,5-a]pyrimidine indole derivatives were designed and synthesized by the molecular hybridization strategy . Another study reported a regioselective one-step synthesis of 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1,2,4]triazolo[1,5-a]pyrimidines .Molecular Structure Analysis
The molecular structure of “7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine” can be analyzed using various techniques. The NIST Chemistry WebBook provides a 2D Mol file and a computed 3D SD file for viewing the structure .Chemical Reactions Analysis
The chemical reactions involving “7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine” have been studied in the context of its potential applications. For instance, it has been used as a reactant in the iron-catalyzed cross-coupling of organometallic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of “7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine” can be determined using various analytical techniques. For instance, one study reported the formation of brown crystals with a melting point of 169–170 °C .Future Directions
properties
IUPAC Name |
7-chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN4/c1-4-9-6-2-5(7)8-3-11(6)10-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOOYREHEOWQCTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=NC(=CC2=N1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70717118 |
Source
|
| Record name | 7-Chloro-2-methyl[1,2,4]triazolo[1,5-c]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70717118 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine | |
CAS RN |
1159811-34-3 |
Source
|
| Record name | 7-Chloro-2-methyl[1,2,4]triazolo[1,5-c]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70717118 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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